P(1)-(5/'-adenosyl)-P(2)-N-(2-mercaptoethyl)diphosphoramidate
P(1)-(5/'-adenosyl)-P(2)-N-(2-mercaptoethyl)diphosphoramidate
Brand Name:
Vulcanchem
CAS No.:
108490-60-4
VCID:
VC0010046
InChI:
InChI=1S/C12H20N6O9P2S/c13-10-7-11(15-4-14-10)18(5-16-7)12-9(20)8(19)6(26-12)3-25-29(23,24)27-28(21,22)17-1-2-30/h4-6,8-9,12,19-20,30H,1-3H2,(H,23,24)(H2,13,14,15)(H2,17,21,22)/t6-,8-,9-,12-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(NCCS)O)O)O)N
Molecular Formula:
C12H20N6O9P2S
Molecular Weight:
486.34 g/mol
P(1)-(5/'-adenosyl)-P(2)-N-(2-mercaptoethyl)diphosphoramidate
CAS No.: 108490-60-4
Main Products
VCID: VC0010046
Molecular Formula: C12H20N6O9P2S
Molecular Weight: 486.34 g/mol
| CAS No. | 108490-60-4 |
|---|---|
| Product Name | P(1)-(5/'-adenosyl)-P(2)-N-(2-mercaptoethyl)diphosphoramidate |
| Molecular Formula | C12H20N6O9P2S |
| Molecular Weight | 486.34 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-N-(2-sulfanylethyl)phosphonamidic acid |
| Standard InChI | InChI=1S/C12H20N6O9P2S/c13-10-7-11(15-4-14-10)18(5-16-7)12-9(20)8(19)6(26-12)3-25-29(23,24)27-28(21,22)17-1-2-30/h4-6,8-9,12,19-20,30H,1-3H2,(H,23,24)(H2,13,14,15)(H2,17,21,22)/t6-,8-,9-,12-/m1/s1 |
| Standard InChIKey | FPIGRWUROXHTJS-WOUKDFQISA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(NCCS)O)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(NCCS)O)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(NCCS)O)O)O)N |
| Synonyms | AMEDA P(1)-(5'-adenosyl)-P(2)-N-(2-mercaptoethyl)diphosphoramidate |
| PubChem Compound | 194783 |
| Last Modified | Nov 11 2021 |
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